Cas no 113258-92-7 (Benzoyl chloride, 2-iodo-4,5-dimethoxy-)
113258-92-7 structure
Product Name:Benzoyl chloride, 2-iodo-4,5-dimethoxy-
CAS No:113258-92-7
MF:C9H8ClIO3
MW:326.515494346619
CID:1201373
PubChem ID:11023873
Update Time:2025-04-20
Benzoyl chloride, 2-iodo-4,5-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride, 2-iodo-4,5-dimethoxy-
- 2-iodo-4,5-dimethoxybenzoyl chloride
- DTXSID40452327
- SCHEMBL9348910
- 113258-92-7
-
- Inchi: 1S/C9H8ClIO3/c1-13-7-3-5(9(10)12)6(11)4-8(7)14-2/h3-4H,1-2H3
- InChI Key: MMKOKTKTGNXIKS-UHFFFAOYSA-N
- SMILES: IC1=CC(=C(C=C1C(=O)Cl)OC)OC
Computed Properties
- Exact Mass: 242.0579
- Monoisotopic Mass: 325.92067g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 52.6
Benzoyl chloride, 2-iodo-4,5-dimethoxy- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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